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Compound of Interest

Compound Name: Octanoic acid-d2

Cat. No.: B3026019 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Octanoic acid-
d2 (CAS No. 64118-36-1), a deuterated analog of octanoic acid. Understanding the potential

hazards, handling protocols, and emergency procedures associated with this compound is

paramount for ensuring a safe research and development environment. This document

synthesizes information from various safety data sheets (SDS) to present a clear and

actionable resource.

Chemical Identification and Physical Properties
Octanoic acid-d2, also known as Caprylic acid-d2 or octanoic-2,2-d2 acid, is a stable

isotopically labeled medium-chain saturated fatty acid.[1][2] It is primarily utilized as an internal

standard for the quantification of octanoic acid in various biological matrices using mass

spectrometry-based techniques.[2][3]
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Property Value Source

CAS Number 64118-36-1 [1][2]

Synonyms
Caprylic Acid-d2, FA 8:0-d2,

octanoic-2,2-d2 acid
[1][2]

Molecular Formula C8H14D2O2 [2][3]

Molecular Weight 146.2 g/mol [2]

Physical Form Liquid [2][4]

Purity
≥99% deuterated forms (d1-

d2); ≤1% d0
[2]

Solubility

DMF: 30 mg/ml, DMSO: 30

mg/ml, Ethanol: 30 mg/ml,

Ethanol:PBS (pH 7.2) (1:4): 0.2

mg/ml

[2][3]

Hazard Identification and GHS Classification
Octanoic acid-d2 is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are

associated with its corrosive nature and toxicity.
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Hazard Class GHS Classification Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed.[1]

Acute Toxicity (Dermal) Category 3
H311: Toxic in contact with

skin.[1]

Skin Corrosion/Irritation Category 1A
H314: Causes severe skin

burns and eye damage.[1]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage.[1]

Corrosive to Metals Category 1
H290: May be corrosive to

metals.[1]

Hazardous to the Aquatic

Environment (Chronic)
Category 3

H412: Harmful to aquatic life

with long lasting effects.[1]

Hazard Pictograms:

Skull and crossbones (GHS06): Indicates acute toxicity (fatal or toxic).[1]

Corrosion (GHS05): Indicates the potential to cause severe skin burns, eye damage, and

corrosion to metals.[1]

Exclamation mark (GHS07): Indicates less serious hazards such as being harmful if

swallowed.[1]

Toxicological Information
Detailed toxicological studies specifically on Octanoic acid-d2 are limited. The information is

often read-across from the non-deuterated form, Octanoic acid (CAS 124-07-2). The primary

toxicological concerns are its corrosive effects on tissues.
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Endpoint Result Species Method

Acute Oral Toxicity
Harmful if swallowed.

[1]
Not specified GHS Classification

Acute Dermal Toxicity
Toxic in contact with

skin.[1]
Not specified GHS Classification

Skin

Irritation/Corrosion

Causes severe skin

burns.[1]
Not specified GHS Classification

Eye

Irritation/Corrosion

Causes serious eye

damage.[1]
Not specified GHS Classification

Germ Cell

Mutagenicity

Shall not be classified

as germ cell

mutagenic.[5][6]

Not specified Based on assessment

Carcinogenicity
Shall not be classified

as carcinogenic.[5][6]
Not specified Based on assessment

Reproductive Toxicity

Shall not be classified

as a reproductive

toxicant.[6]

Not specified Based on assessment

Experimental Protocols
The safety data provided in the SDS is based on standardized testing protocols, though

specific experimental details for Octanoic acid-d2 are not provided. The classifications are

derived from guidelines established by regulatory bodies such as the Occupational Safety and

Health Administration (OSHA) and are in accordance with the GHS. For instance, skin and eye

irritation classifications are typically determined using OECD (Organisation for Economic Co-

operation and Development) test guidelines on animal models.

Handling, Storage, and Emergency Procedures
Safe Handling and Personal Protective Equipment (PPE)
Given its hazardous nature, strict adherence to safety protocols is mandatory when handling

Octanoic acid-d2.
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Preparation Handling
Post-Handling

Thoroughly Read SDS

Wear Appropriate PPE:
- Safety Goggles/Face Shield
- Chemical Resistant Gloves

- Protective Clothing
- Work in a Fume Hood

Proceed if understood
Avoid Contact with:

- Skin
- Eyes

- Clothing

Begin work
Avoid Breathing:

- Vapors
- Mist
- Gas

Prevent Release to Environment Wash Hands Thoroughly After HandlingAfter completion Store in a Tightly Closed Container
in a Cool, Dry, Well-Ventilated Area

Click to download full resolution via product page

Caption: Workflow for the safe handling of Octanoic acid-d2.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Routes of Exposure

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye ContactIngestion

Move to Fresh Air

Immediately Remove Contaminated Clothing

Rinse Cautiously with Water for Several Minutes

Rinse Mouth

Seek Immediate Medical Attention

Wash Skin with Soap and WaterDo NOT Induce Vomiting
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Click to download full resolution via product page

Caption: First aid response plan for Octanoic acid-d2 exposure.

Spill Response
In the event of a spill, the following workflow should be followed to ensure safety and proper

cleanup.
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Spill Occurs

Evacuate Unprotected Personnel

Ensure Adequate Ventilation

Wear Appropriate PPE

Contain Spill with Inert Absorbent Material
(e.g., sand, diatomite, universal binders)

Use Neutralizing Agent if Necessary

Collect Absorbed Material into a Suitable Container for Disposal

Clean the Spill Area Thoroughly

Dispose of Contaminated Material as Hazardous Waste
(According to Local Regulations)

Report the Spill According to Institutional Protocols

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a spill of Octanoic acid-d2.
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Stability and Reactivity
Reactivity: No specific hazardous reactivity is known.[1]

Chemical Stability: The substance is stable under recommended storage conditions.[1][7]

Possibility of Hazardous Reactions: No dangerous reactions are known.[1]

Conditions to Avoid: No specific conditions to avoid are listed, but it is prudent to avoid

excessive heat and ignition sources.

Incompatible Materials: Information on incompatible materials is not specified in the available

SDS for the deuterated form.[1] For the non-deuterated form, strong oxidizing agents are

listed as incompatible.[8]

Hazardous Decomposition Products: No dangerous decomposition products are known.[1]

Transport Information
Octanoic acid-d2 is regulated for transport due to its corrosive and toxic properties.

UN Number: UN2922[1]

Proper Shipping Name: Corrosive liquids, toxic, n.o.s. (Octanoic Acid-d2)[1]

Transport Hazard Class(es): The specific hazard class information was not fully detailed in

the provided search results, but it falls under corrosive and toxic categories.

Ecological Information
Octanoic acid-d2 is classified as harmful to aquatic life with long-lasting effects.[1] Care

should be taken to prevent its release into the environment. Do not allow it to enter sewers,

surface water, or ground water.[1]

This guide is intended for informational purposes and should be supplemented with a thorough

review of the complete Safety Data Sheet provided by the supplier before handling Octanoic
acid-d2. Always prioritize safety and adhere to all institutional and regulatory guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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